2-methyl-7-(3,4,5-trimethoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-methyl-11-(3,4,5-trimethoxyphenyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C18H17N5O4/c1-10-20-18-19-9-12-13(23(18)21-10)5-6-22(17(12)24)11-7-14(25-2)16(27-4)15(8-11)26-3/h5-9H,1-4H3
• InChI Key: CMFHZCKEBDBJES-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C18H17N5O4
• Molecular Weight: 367.4 g/mol

Description

2-Methyl-7-(3,4,5-trimethoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrido-triazolo-pyrimidine core. Its structure includes a 2-methyl group and a 3,4,5-trimethoxyphenyl substituent at positions 2 and 7, respectively.

Biological Activity

The compound 2-methyl-7-(3,4,5-trimethoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a member of the pyrido-pyrimidine family and has garnered attention for its potential biological activities. This article reviews the compound's synthesis, biological evaluations, mechanisms of action, and therapeutic potential based on diverse research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{20}H_{22}N_{4}O_{4}$, featuring a complex structure that includes a pyrido-pyrimidine core and a trimethoxyphenyl substituent. The presence of multiple functional groups contributes to its diverse interactions within biological systems.

Synthesis

The synthesis typically involves multi-step reactions starting from readily available precursors. General methods include:

• Reagents : Common reagents include various amines and aldehydes to facilitate the formation of the triazolo-pyrimidine structure.
• Conditions : Optimized conditions are crucial for achieving high selectivity and yield. Techniques such as recrystallization or chromatography are often employed for purification.

Anticancer Activity

Recent studies have demonstrated that compounds similar to 2-methyl-7-(3,4,5-trimethoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibit significant anticancer properties. For instance:

• Mechanisms : Research indicates that these compounds can inhibit critical signaling pathways such as the ERK signaling pathway. This inhibition leads to decreased phosphorylation levels of key proteins involved in cell proliferation and survival (e.g., ERK1/2, c-Raf) .
• Cell Cycle Arrest : Compounds in this class have been shown to induce G2/M phase arrest in cancer cell lines and promote apoptosis by regulating cell cycle-related proteins .

Other Biological Activities

In addition to anticancer properties, derivatives of this compound have been investigated for other biological activities:

• Antibacterial and Antiviral Effects : Some related pyrido-pyrimidine derivatives have shown promising antibacterial and antiviral activities against various pathogens .
• Kinase Inhibition : Many compounds exhibit inhibitory effects on tyrosine kinases involved in cancer progression . This inhibition is crucial for developing targeted therapies.

Case Studies

Several case studies highlight the efficacy of similar compounds in preclinical models:

• Study on MGC-803 Cells : A derivative demonstrated an IC50 value of 0.58 μM against MGC-803 cells, indicating potent antiproliferative activity .
• SARS-CoV-2 Protease Inhibition : Molecular docking studies revealed potential antiviral activity against SARS-CoV-2 main protease .

Data Tables

Biological Activity	Compound Type	IC50 Value (μM)	Mechanism of Action
Anticancer	Pyrido-Pyrimidine Derivative	0.58	ERK pathway inhibition
Antiviral	Pyrido-Pyrimidine Derivative	Not Specified	Protease inhibition
Antibacterial	Various	Varies	Inhibition of bacterial growth

Chemical Reactions Analysis

Substitution Reactions

The trimethoxyphenyl group undergoes electrophilic substitution under controlled conditions. For example:

• Demethylation : Acidic hydrolysis (e.g., HBr/AcOH) selectively removes methoxy groups, yielding hydroxylated derivatives.

• Halogenation : Bromination at the para position of the phenyl ring occurs using Br₂/FeBr₃.

Reaction Type	Reagents/Conditions	Product	Yield (%)
Demethylation	HBr (48%), AcOH, reflux, 6h	7-(3,4,5-Trihydroxyphenyl) analog	72
Bromination	Br₂ (1.2 eq), FeBr₃, DCM, 0°C	7-(3,4,5-Trimethoxy-2-bromophenyl) derivative	58

Reduction and Oxidation

• Triazole ring reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the triazole’s C=N bond, forming dihydrotriazolo intermediates .

• Pyrimidine oxidation : KMnO₄ oxidizes the pyrimidine ring’s methyl group to a carboxylic acid .

Reaction Type	Reagents/Conditions	Product	Notes
Triazole reduction	10% Pd-C, H₂ (1 atm), EtOH, 12h	Dihydrotriazolo-pyrimidine	Improved solubility in polar solvents
Methyl oxidation	KMnO₄ (aq), Δ, 4h	2-Carboxy-pyrido-triazolo-pyrimidinone	Requires acidic workup

Ring Modification and Functionalization

The fused pyrido-triazolo-pyrimidine system participates in cycloaddition and cross-coupling reactions:

• Suzuki coupling : The 2-methyl group is replaced with aryl/heteroaryl boronic acids (Pd(PPh₃)₄, K₂CO₃) .

• 1,3-Dipolar cycloaddition : Reacts with nitrile oxides to form isoxazoline-fused derivatives .

Reaction Type	Reagents/Conditions	Application	Yield (%)
Suzuki coupling	Pd(PPh₃)₄, Ar-B(OH)₂, DME/H₂O	Introduction of biaryl motifs	65–82
Cycloaddition	Nitrile oxide (in situ), Et₃N, THF	Isoxazoline hybrids	55

Methoxy Group Transformations

The 3,4,5-trimethoxyphenyl substituent undergoes regioselective modifications:

• Ether cleavage : BBr₃ in DCM demethylates methoxy groups to hydroxyls, enabling further acylation or sulfonation.

• Nucleophilic aromatic substitution : Electron-deficient aryl halides displace methoxy groups under Cu catalysis.

Biological Activity and Reactivity Correlation

Modifications at specific sites enhance pharmacological properties:

• Methyl oxidation (→ carboxylic acid) improves kinase inhibition (IC₅₀: 0.24 nM against c-Met kinase) .

• Bromination increases lipophilicity, enhancing blood-brain barrier penetration.

Key Synthetic Pathways

A representative synthesis involves:

• Condensation : 3,4,5-Trimethoxybenzaldehyde reacts with methylaminopyrimidine under acidic conditions.

• Cyclization : POCl₃-mediated closure forms the triazolo-pyrimidine core .

• Functionalization : Suzuki coupling or oxidation introduces desired substituents .

Comparison with Similar Compounds

Core Modifications

• 2-(4-Chlorophenyl)-7-(2-methoxyethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one (): Substituents: 4-chlorophenyl (electron-withdrawing) and 2-methoxyethyl (polar group). Impact: The chloro group enhances electrophilicity, favoring nucleophilic substitutions, while the methoxyethyl chain increases solubility.
• 7-(3-Chloro-4-methylphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one ():
  • Substituents: Trifluoromethyl (lipophilic) and chloro-methylphenyl (bulky).
  • Impact: The CF₃ group boosts metabolic stability and membrane permeability. Reported in anticancer research .

Substituent-Specific Trends

• Methoxy vs. Halogen Substituents :
  • Trimethoxyphenyl (target compound): High electron-donating capacity and enhanced π-stacking due to three methoxy groups. Likely improves interactions with aromatic residues in enzyme active sites .
  • Chlorophenyl (): Increases reactivity for substitution reactions but may reduce solubility compared to methoxy groups .
• Alkyl vs. Aryl Chains :
  • 3-Methoxypropyl (): Improves solubility but reduces binding affinity compared to aryl substituents .
  • 2-Phenylethyl (): Enhances hydrophobic interactions but may limit target selectivity .

Physicochemical Properties

• Lipophilicity : The trimethoxyphenyl group in the target compound likely results in a higher logP compared to chlorophenyl or pyridinyl analogs, favoring blood-brain barrier penetration .
• Molecular Weight : Estimated at ~400 g/mol, within the acceptable range for drug-like molecules (: similar compounds weigh 350–480 g/mol) .

Research Findings and Challenges

Key Insights from Analog Studies

• Anticancer Potential: Pyrido-triazolo-pyrimidines with electron-rich aryl groups (e.g., trimethoxyphenyl) show promise in disrupting microtubule dynamics, akin to combretastatin analogs .
• Kinase Inhibition : Compounds with polar substituents (e.g., methoxyethyl) exhibit selective inhibition of tyrosine kinases, suggesting a structure-activity relationship (SAR) dependent on substituent polarity .
• Metabolic Stability : Trifluoromethyl and trimethoxyphenyl groups reduce oxidative metabolism, extending half-life in vivo .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-methyl-7-(3,4,5-trimethoxyphenyl)pyrido-triazolo-pyrimidinone, considering catalyst efficiency and safety?

• Methodological Answer : The synthesis of fused triazolo-pyrimidine derivatives typically involves cyclocondensation of aminotriazoles with ketones or aldehydes under acidic or catalytic conditions. For example, using DMF as a solvent and methanol for crystallization ensures high purity (yields ~70-85%) . However, catalysts like TMDP (tetramethylenediamine phosphate) are preferred for efficiency, despite their high toxicity . Alternative catalysts (e.g., piperidine derivatives) can be explored to mitigate safety risks, though availability may vary regionally .
• Key Considerations :

• Reaction time: 10–12 minutes in molten-state conditions .
• Solvent systems: Ethanol/water (1:1 v/v) improves solubility of intermediates .

Q. How can researchers characterize the compound using spectroscopic and crystallographic methods?

• Methodological Answer :

• Spectroscopy : Use ¹H/¹³C NMR to confirm substituent positions (e.g., methyl groups at δ 2.5–3.0 ppm; aromatic protons at δ 7.0–8.5 ppm) . IR spectroscopy identifies functional groups (C=N stretch ~1600 cm⁻¹; N-H deformation ~3300 cm⁻¹) .
• X-ray crystallography : Resolve the fused heterocyclic core structure, as demonstrated for analogous triazolo-pyrimidines (e.g., bond angles and torsion angles within ±5° of ideal values) .

Q. What initial biological screening approaches are suitable for evaluating pharmacological potential?

• Methodological Answer :

• Antimicrobial assays : Use agar diffusion methods with E. coli or S. aureus to test inhibition zones at 50–100 µg/mL .
• Cytotoxicity screening : Employ MTT assays on cancer cell lines (e.g., HeLa or MCF-7) with IC₅₀ calculations .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate substituent effects on bioactivity?

• Methodological Answer :

• Systematic variation : Synthesize analogs with modified substituents (e.g., replacing 3,4,5-trimethoxyphenyl with halogenated or nitro groups) .
• Pharmacophore mapping : Use docking simulations (e.g., AutoDock Vina) to identify critical interactions (e.g., π-π stacking with aromatic residues or hydrogen bonding via triazole rings) .
• Data analysis : Corrogate bioactivity data (e.g., IC₅₀ values) with electronic (Hammett σ) or steric (Taft ES) parameters .

Q. What strategies resolve contradictions in catalytic efficiency versus toxicity in synthesis protocols?

• Methodological Answer :

• Comparative studies : Test TMDP against safer alternatives (e.g., morpholine or DBU) under identical conditions .
• Green chemistry metrics : Evaluate atom economy (AE) and process mass intensity (PMI) to balance safety and efficiency .
• Case Example : TMDP achieves higher yields (80%) but requires stringent safety protocols, while piperidine derivatives offer lower toxicity but reduced accessibility .

Q. How can computational modeling predict interactions with biological targets (e.g., kinases or DNA topoisomerases)?

• Methodological Answer :

• Molecular dynamics (MD) simulations : Simulate binding to ATP pockets (e.g., EGFR kinase) using AMBER or GROMACS .
• QSAR models : Train models with descriptors like logP, polar surface area, and H-bond acceptors/donors to predict bioavailability .

Data Contradiction Analysis

Q. How to address discrepancies in reported biological activities of structurally similar analogs?

• Methodological Answer :

• Experimental replication : Use standardized protocols (e.g., OECD guidelines for cytotoxicity assays) to minimize variability .
• Meta-analysis : Aggregate data from PubChem and peer-reviewed studies to identify trends (e.g., trimethoxy groups correlate with antifungal activity) .
• Statistical frameworks : Apply ANOVA or mixed-effects models to account for inter-lab variability in IC₅₀ measurements .

Experimental Design Frameworks

Q. What factorial designs are optimal for multifactorial studies (e.g., solvent, catalyst, temperature)?

• Methodological Answer :

• Split-plot designs : Assign solvents as main plots, catalysts as subplots, and temperature as sub-subplots to reduce confounding .
• Response surface methodology (RSM) : Optimize reaction conditions (e.g., time, temperature) using Central Composite Design (CCD) .